Cas no 2229424-82-0 (N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropan-1-amine)

N-methyl-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropan-1-amine is a specialized pyrazole-derived cyclopropylamine compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a cyclopropyl ring adjacent to a substituted pyrazole moiety, which may confer unique steric and electronic properties, influencing receptor binding or metabolic stability. The N-methyl and isobutyl substituents enhance lipophilicity, potentially improving membrane permeability. This compound could serve as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-targeting agents or enzyme modulators. Its rigid cyclopropyl scaffold may contribute to conformational restraint, offering advantages in structure-activity relationship studies. Further research is warranted to explore its pharmacological profile and synthetic utility.
N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropan-1-amine structure
2229424-82-0 structure
Product name:N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropan-1-amine
CAS No:2229424-82-0
MF:C11H19N3
MW:193.288662195206
CID:5767610
PubChem ID:165866256

N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropan-1-amine
    • 2229424-82-0
    • EN300-1737828
    • N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropan-1-amine
    • Inchi: 1S/C11H19N3/c1-9(2)8-14-10(4-7-13-14)11(12-3)5-6-11/h4,7,9,12H,5-6,8H2,1-3H3
    • InChI Key: RIDYDJSXGGJCPD-UHFFFAOYSA-N
    • SMILES: N(C)C1(C2=CC=NN2CC(C)C)CC1

Computed Properties

  • Exact Mass: 193.157897619g/mol
  • Monoisotopic Mass: 193.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 29.8Ų

N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropan-1-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1737828-0.05g
N-methyl-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropan-1-amine
2229424-82-0
0.05g
$1368.0 2023-09-20
Enamine
EN300-1737828-0.25g
N-methyl-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropan-1-amine
2229424-82-0
0.25g
$1498.0 2023-09-20
Enamine
EN300-1737828-5.0g
N-methyl-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropan-1-amine
2229424-82-0
5g
$4722.0 2023-05-26
Enamine
EN300-1737828-5g
N-methyl-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropan-1-amine
2229424-82-0
5g
$4722.0 2023-09-20
Enamine
EN300-1737828-0.1g
N-methyl-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropan-1-amine
2229424-82-0
0.1g
$1433.0 2023-09-20
Enamine
EN300-1737828-2.5g
N-methyl-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropan-1-amine
2229424-82-0
2.5g
$3191.0 2023-09-20
Enamine
EN300-1737828-10.0g
N-methyl-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropan-1-amine
2229424-82-0
10g
$7004.0 2023-05-26
Enamine
EN300-1737828-10g
N-methyl-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropan-1-amine
2229424-82-0
10g
$7004.0 2023-09-20
Enamine
EN300-1737828-0.5g
N-methyl-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropan-1-amine
2229424-82-0
0.5g
$1563.0 2023-09-20
Enamine
EN300-1737828-1.0g
N-methyl-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropan-1-amine
2229424-82-0
1g
$1629.0 2023-05-26

Additional information on N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropan-1-amine

Research Briefing on N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropan-1-amine (CAS: 2229424-82-0)

N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropan-1-amine (CAS: 2229424-82-0) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound's unique structure, featuring a pyrazole ring fused with a cyclopropane moiety, suggests promising interactions with biological targets, making it a subject of interest for drug discovery efforts.

Recent studies have explored the synthesis and optimization of N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropan-1-amine, with a focus on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound. Researchers have also investigated its stability under various conditions, which is critical for its potential use in pharmaceutical formulations. Preliminary results indicate that the compound exhibits favorable stability profiles, though further studies are needed to confirm its long-term viability.

Pharmacological evaluations of N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropan-1-amine have revealed its potential as a modulator of specific neurotransmitter systems. In vitro assays demonstrate its affinity for certain receptor subtypes, suggesting possible applications in neurological and psychiatric disorders. For instance, early-stage research indicates that the compound may act as a selective antagonist or agonist, depending on the receptor context. These findings open avenues for further exploration in targeted therapy development.

In vivo studies have provided additional insights into the compound's pharmacokinetics and safety profile. Animal models have been used to assess its absorption, distribution, metabolism, and excretion (ADME) properties. Initial data suggest that N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropan-1-amine has a reasonable bioavailability and a manageable toxicity profile at therapeutic doses. However, comprehensive toxicological studies are still required to fully understand its safety margins and potential side effects.

The therapeutic potential of N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropan-1-amine extends to various disease areas, including neurodegenerative disorders, mood disorders, and chronic pain conditions. Its unique mechanism of action, which differs from existing therapeutics, makes it a promising candidate for addressing unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical development stages.

In conclusion, N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropan-1-amine (CAS: 2229424-82-0) represents a promising avenue for drug discovery, with its distinctive chemical structure and pharmacological properties. While significant progress has been made in understanding its synthesis and biological activity, further research is essential to fully realize its therapeutic potential. This briefing underscores the importance of continued investigation and collaboration to bring this compound closer to clinical application.

Recommend Articles

Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.